Cas no 2227885-15-4 ((2R)-4-2-(propan-2-yl)phenylbutan-2-ol)

• Product Name: (2R)-4-2-(propan-2-yl)phenylbutan-2-ol
• CAS No: 2227885-15-4
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 5899303
• PubChem ID: 165682098
• Update Time: 2025-06-03

(2R)-4-2-(propan-2-yl)phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-2-(propan-2-yl)phenylbutan-2-ol
• EN300-1770005
• (2R)-4-[2-(propan-2-yl)phenyl]butan-2-ol
• 2227885-15-4

• Inchi： 1S/C13H20O/c1-10(2)13-7-5-4-6-12(13)9-8-11(3)14/h4-7,10-11,14H,8-9H2,1-3H3/t11-/m1/s1
• InChI Key： TVZLOLKOAJPVKU-LLVKDONJSA-N
• SMILES： O[C@H](C)CCC1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 192.151415257g/mol
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4-2-(propan-2-yl)phenylbutan-2-ol

Comprehensive Overview of (2R)-4-2-(propan-2-yl)phenylbutan-2-ol (CAS No. 2227885-15-4)

The compound (2R)-4-2-(propan-2-yl)phenylbutan-2-ol, identified by its CAS number 2227885-15-4, is a chiral organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a phenylbutan-2-ol backbone and an isopropyl substituent, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its stereospecific properties, which are critical for developing enantioselective catalysts and bioactive molecules.

In recent years, the demand for chiral compounds like (2R)-4-2-(propan-2-yl)phenylbutan-2-ol has surged, driven by advancements in asymmetric synthesis and drug discovery. A common query among scientists is: "What are the applications of (2R)-4-2-(propan-2-yl)phenylbutan-2-ol in medicinal chemistry?" Studies suggest its utility in designing enzyme inhibitors and receptor modulators, particularly in targeting neurological and metabolic disorders. Its CAS number 2227885-15-4 is frequently searched in databases like SciFinder and Reaxys, highlighting its relevance in academic and industrial settings.

Another trending topic is the green synthesis of such compounds. Environmental concerns have led to a push for sustainable methods, and (2R)-4-2-(propan-2-yl)phenylbutan-2-ol is no exception. Researchers are exploring biocatalysis and microwave-assisted reactions to reduce waste and energy consumption. This aligns with the broader industry shift toward green chemistry, a frequently searched term in scientific forums.

The physical and chemical properties of CAS 2227885-15-4 also attract attention. Its solubility, stability, and reactivity under various conditions are critical for formulation scientists. For instance, questions like "How to improve the yield of (2R)-4-2-(propan-2-yl)phenylbutan-2-ol?" often arise in optimization studies. Analytical techniques such as HPLC and NMR are commonly employed to characterize this compound, ensuring purity and consistency for downstream applications.

From a commercial perspective, (2R)-4-2-(propan-2-yl)phenylbutan-2-ol is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the growing demand from pharmaceutical and agrochemical sectors. Its CAS number 2227885-15-4 serves as a key identifier for procurement and regulatory compliance, making it a staple in chemical inventories.

In conclusion, (2R)-4-2-(propan-2-yl)phenylbutan-2-ol (CAS No. 2227885-15-4) represents a versatile and promising compound in modern chemistry. Its applications span drug development, sustainable synthesis, and industrial manufacturing, reflecting its multidisciplinary importance. As research progresses, this molecule is poised to play an even greater role in addressing scientific and societal challenges.